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Compound of Interest
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Cat. No.: B148093

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium chromate (K2CrOa) is a versatile inorganic reagent with significant applications in
gualitative inorganic analysis. Its utility stems from its ability to form distinctly colored
precipitates with various metal ions and its role as an indicator in precipitation titrations. This
document provides detailed application notes and experimental protocols for the use of
potassium chromate in identifying specific cations and in the quantitative determination of
halides.

Key Applications

Potassium chromate is primarily used in two main areas of qualitative and quantitative
analysis:

o Precipitating Agent for Cation Identification: The chromate ion (CrOa42™) reacts with certain
metal cations to form insoluble precipitates with characteristic colors. This property is
exploited for the identification of ions such as lead (Pb?*), barium (Ba2*), and silver (Ag™).

« Indicator in Argentometric Titrations (Mohr's Method): Potassium chromate serves as an
indicator in the determination of chloride and bromide concentrations through titration with a
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standardized silver nitrate solution. The endpoint is signaled by the formation of a red-brown

silver chromate precipitate.[1][2][3]

Data Presentation

Table 1: Properties of Potassium Chromate

Property Value

Chemical Formula K2CrOa

Molar Mass 194.19 g/mol
Appearance Yellow crystalline solid[4]

Solubility in Water

629 g/L at 20°C[1]

pH of Aqueous Solution

Alkaline[4]

Table 2: Characteristics of Precipitates Formed with Potassium Chromate

Cation

Precipitate

Color

Chemical Equation

Lead (ll) (Pb2+)

Lead (ll) chromate
(PbCrOa)

Yellow{5][6][7]

Pb2*(aq) + CrO42-(aq)
- PbCrOa(s)

Barium (Baz*)

Barium chromate
(BaCrOa)

Yellow[5][8]

Ba2*(aq) + CrO42-(aq)
- BaCrOa(s)

Silver (Ag™)

Silver chromate
(Ag2CrOa)

Red-brown / Brick-
red[1][9][10]

2Ag*(aq) +
CrO42-(aq) —
Ag2CrOa(s)

Table 3: Conditions for Mohr's Method
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Parameter Optimal Range/Value Rationale

Below pH 6.5, chromate ions

are protonated to form

dichromate ions, which affects
pH 6.5 - 9.0[2][9] _

the endpoint. Above pH 9,

silver hydroxide may

precipitate.[2]

) A high concentration of the
) ) ~1 mL of 5% K2CrOa solution
Indicator Concentration yellow chromate can mask the
per 100 mL sample )
red-brown endpoint.[2][3]

Experimental Protocols
Protocol 1: Qualitative Test for Lead (ll) lons (Pb?*)

Obijective: To confirm the presence of lead (ll) ions in an aqueous sample.

Principle: Lead (ll) ions react with potassium chromate to form a bright yellow precipitate of
lead (II) chromate, which is insoluble in acetic acid.[11]

Reagents:

Test solution

Potassium chromate (K2CrOa4) solution (0.5 M)

Acetic acid (CHsCOOH) (6 M)

Sodium hydroxide (NaOH) solution (concentrated)
Procedure:

e To 1 mL of the test solution in a test tube, add a few drops of 0.5 M potassium chromate
solution.

o Observe the formation of a precipitate. A yellow precipitate indicates the possible presence
of Pb2+.[5][7]
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+ To confirm, add 6 M acetic acid dropwise. The precipitate should not dissolve.

o For further confirmation, take a fresh portion of the yellow precipitate and add concentrated
sodium hydroxide solution while heating. The precipitate should dissolve, forming a soluble

complex.[12]

Precipitate forms

Test Solution

(containing potential Pbh2+) No precipitate

Add K2CrOa Observe for
Solution Precipitate

Test Solution Add K2CrOa
(containing potential Baz*) PERIAEE Solution

Observe for
Precipitate

Precipitate form;

Precipitate Insoluble

Add Acetic Acid (Pb2* confirmed)

Yellow Precipitate
(PbCr0.)

Add hot conc. NaOH Precipitate Dissolves

(Further confirmation)

No Precipitate
(Pb2* absent)

Yellow Precipitate
(BaCros)

Dissolve in conc. HCI
& Flame Test

Pale Green Flame
(Ba2* confirmed)

No precipitate

No Precipitate
(Ba?* absent)
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Titration Process Calculation

Sample with CI~ ions

+ KaCrOa indicator Volume of AgNOs used

Moles = Molarity x Volume

Add AgNO:s titrant Moles of Ag*

Ag* + ClI= - AgCI(s) 1:1 Stoichiometry

White AgClI

precipitates Moles of CI~

All CI- consumed Conc. = Moles / Sample Volume

Endpoint:

First permanent Concentration of ClI-

red-brown color

2Ag* + CrO42= - Ag2CrOa(s)

Red-brown Ag2CrOa
precipitates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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